BENGHE Foundational & Exploratory

Check Availability & Pricing

Vermistatin: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vermistatin

cat. No.: B15560411

Abstract

Vermistatin, a polyketide metabolite primarily isolated from various species of the Penicillium
and Guignardia genera, has garnered significant interest within the scientific community due to
its diverse and potent biological activities. This document provides a comprehensive technical
overview of Vermistatin, intended for researchers, scientists, and professionals in the field of
drug development. It covers the core physicochemical properties, detailed experimental
protocols for assessing its biological functions, and an exploration of its known mechanisms of
action, with a particular focus on its antiviral and enzyme inhibitory effects. All quantitative data
is presented in structured tables for clarity, and key biological pathways and experimental
workflows are visualized using diagrammatic representations.

Core Properties of Vermistatin

Vermistatin (CAS Number: 72669-21-7) is a benzofuran derivative with a molecular formula of
Ci1sH160e6.[1][2] Its chemical and physical properties are summarized in the tables below.

Chemical and Physical Properties
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Property Value Reference(s)
CAS Number 72669-21-7 [1][2]
Molecular Formula C18H1606 [1][2]
Molecular Weight 328.32 g/mol [3]
(3R)-4,6-dimethoxy-3-{4-0x0-6-
IUPAC Name [(AE)-prop-1-en-1-yl]-4H-pyran-  [3]
3-yl}-2-benzofuran-1(3H)-one
Appearance Solid [1]
Melting Point 205-210 °C
Soluble in organic solvents
Solubility such as methanol, ethyl [4]
acetate, and DMSO.
Spectroscopic Data
Spectroscopic Data Details Reference(s)

13C NMR (CDCls)

Chemical shifts are available in

public databases.

Crystallography

Crystal structure data is
available (CCDC Number:
634972).

[3]

Biological Activities and Mechanism of Action

Vermistatin has demonstrated a range of biological activities, including cytotoxic, antifungal,

antiviral, and enzyme inhibitory properties.[5] This guide will focus on its well-documented

antiviral and a-glucosidase inhibitory actions.

Antiviral Activity against Canine Coronavirus (CCoV)

Vermistatin has shown notable antiviral activity against Canine Coronavirus. The proposed

mechanism involves the alkalinization of lysosomes and the inhibition of the Aryl Hydrocarbon
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Receptor (AhR) signaling pathway, which is activated during CCoV infection.

The Aryl Hydrocarbon Receptor is a ligand-activated transcription factor involved in regulating
gene expression.[6] In its inactive state, AhR resides in the cytoplasm in a complex with
chaperone proteins. Upon ligand binding, the chaperones dissociate, and AhR translocates to
the nucleus, where it dimerizes with the AhR Nuclear Translocator (ARNT). This heterodimer
then binds to Xenobiotic Response Elements (XRES) in the DNA, initiating the transcription of
target genes, including those involved in viral replication.[6][7] Vermistatin has been observed
to inhibit the expression of AhR, thereby disrupting this pathway and impeding viral activity.
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Caption: Hypothesized mechanism of Vermistatin's antiviral action.

a-Glucosidase Inhibition

Vermistatin and its derivatives have been identified as inhibitors of a-glucosidase, an enzyme
involved in carbohydrate digestion. This inhibitory action suggests potential applications in the

management of postprandial hyperglycemia.
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Experimental Protocols

The following sections provide detailed methodologies for key experiments related to the

biological activities of Vermistatin.

Isolation and Purification of Vermistatin from Penicillium
sp.

This protocol outlines a general procedure for the extraction and purification of Vermistatin

from a fungal culture.[8][9]
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Fungal Culture

(e.g., Penicillium sp. on solid rice medium)

Solvent Extraction
(Ethyl Acetate)

'

Concentration
(Rotary Evaporation)

Silica Gel Column Chromatography
(Gradient Elution: Petroleum Ether - Ethyl Acetate)

l

Fraction Collection

l

Preparative HPLC
(C18 column, Methanol-Water gradient)

Pure Vermistatin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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